Cas no 28788-42-3 (trans-Decalin-d18)

• Product Name: trans-Decalin-d18
• CAS No: 28788-42-3
• MF: C₁₀H₁₈
• MW: 156.360833644867
• MDL: MFCD00044371
• CID: 88787
• PubChem ID: 24852994
• Update Time: 2025-04-18

trans-Decalin-d18 Chemical and Physical Properties

Names and Identifiers

• Decahydronaphthalene-d18
• Decahydronapthalene-d18
• DECAHYDRONAPHTHALENE-[D18]
• Decalin(d18)
• (2H18)-Dekalin
• 9(Z),12(Z)-octadecadien-6-ynoic acid
• 9,12-Octadecadien-6-ynoic acid
• 9,12-Octadecadien-6-ynoic acid, (Z,Z)-
• cis-decalin-d18
• CTK1E1593
• CTK2D9085
• Octadeca-cis-9,12-dien-6-insaeure
• octadecadeuterio-decahydro-naphthalene
• Decalin®-d18
• Decahydro-d10-naphthalene-1,2,3,4,5,6,7,8-d8
• cis-Decahydronaphthalene-d18
• MFCD00044371
• AKOS015903083
• Decahydronaphthalene-d18, 98 atom % D
• J-017260
• Decalin-d18
• 28788-42-3
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-octadecadeuterionaphthalene
• 80997-90-6
• Decahydronaphthalene-d18 (cis/trans)
• d18-cis-decahydronaphthalene
• D98696
• Decalin (D18, 99%) Cis/Trans Mix
• Naphthalene-1,2,3,4,5,6,7,8-d8, decahydro-d10-
• ((2)H??)NAPHTHALENE
• Decalin-d18 (cis/trans mixture)
• Decahydronaphthalene-d18 cis/trans mixture
• trans-Decalin-d18

• MDL： MFCD00044371
• Inchi： 1S/C10H18/c1-2-6-10-8-4-3-7-9(10)5-1/h9-10H,1-8H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D,10D
• InChI Key： NNBZCPXTIHJBJL-XRRAJICISA-N
• SMILES： C12([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H]

Computed Properties

• Exact Mass: 156.253832001g/mol
• Monoisotopic Mass: 156.253832001g/mol
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.012 g/mL at 25 °C
• Melting Point: -32℃
• Boiling Point: 193 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.475(lit.)
• LogP: 3.36680
• Sensitiveness: Hygroscopic
• Solubility: Not determined

trans-Decalin-d18 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H314,H331,H411
• Warning Statement： P261,P273,P280,P305+P351,P338,P310
• Hazardous Material transportation number：UN 1147 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20-34-51/53
• Safety Instruction： 26-36/37/39-45-60
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents